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Compound of Interest

Compound Name: 1,3-Diethylbenzene

Cat. No.: B7770003

This guide provides essential safety and logistical information for the proper disposal of 1,3-
Diethylbenzene, tailored for researchers, scientists, and drug development professionals. The
following procedures ensure safe handling and compliance with hazardous waste regulations.

Immediate Safety and Handling

Before handling 1,3-Diethylbenzene, it is crucial to be aware of its hazards. It is a flammable
liquid that causes skin and eye irritation and can be fatal if swallowed and enters the airways.
[1] It is also toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling 1,3-Diethylbenzene.[3] This includes:

e Chemical-impermeable gloves.[3]

» Protective clothing.[1]

o Eye and face protection (safety glasses or goggles).[1]
Handling and Storage Precautions:

» Handle only in a well-ventilated area or outdoors.[1][3]

o Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b7770003?utm_src=pdf-interest
https://www.benchchem.com/product/b7770003?utm_src=pdf-body
https://www.benchchem.com/product/b7770003?utm_src=pdf-body
https://www.benchchem.com/product/b7770003?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-3-diethylbenzene.pdf
https://www.fishersci.com/store/msds?partNumber=AA43369S0&productDescription=1+3-DIETHYLBENZENE+97%2B%25+2ML&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b7770003?utm_src=pdf-body
https://www.echemi.com/sds/m-diethylbenzene-pid_Seven5647.html
https://www.echemi.com/sds/m-diethylbenzene-pid_Seven5647.html
https://www.chemicalbook.com/msds/1-3-diethylbenzene.pdf
https://www.chemicalbook.com/msds/1-3-diethylbenzene.pdf
https://www.chemicalbook.com/msds/1-3-diethylbenzene.pdf
https://www.echemi.com/sds/m-diethylbenzene-pid_Seven5647.html
https://www.chemicalbook.com/msds/1-3-diethylbenzene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Use non-sparking tools and explosion-proof electrical equipment.[1]
e Ground and bond containers and receiving equipment to prevent static discharge.[1]

o Store containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

Spill Response Protocol

In the event of a spill or leak, follow these steps immediately:

Evacuate: Remove all personnel from the spill area except those involved in the cleanup.[4]

* Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could
create sparks.[3][4]

o Ventilate: Ensure the area is well-ventilated.[4]

e Containment: Prevent the spill from spreading and from entering drains or surface waters.[3]

[5]

o Absorption: Cover the spill with an inert, non-combustible absorbent material such as dry
lime, sand, or soda ash.[4]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, labeled, and closed container for disposal.[2][5]

» Decontamination: Wash the spill area thoroughly after the cleanup is complete.[4]

Step-by-Step Disposal Procedure

The disposal of 1,3-Diethylbenzene is regulated as hazardous waste and must be conducted
in compliance with federal, state, and local regulations.[4][6] The U.S. Environmental Protection
Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act
(RCRA).[6][7]

o Waste Classification: Chemical waste generators must first determine if the waste is
classified as hazardous.[2] Given its properties, 1,3-Diethylbenzene is considered
hazardous waste.[4]
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» Containerization: Collect waste 1,3-Diethylbenzene in a designated, properly labeled
container that is in good condition and kept tightly closed.[1][2]

» Storage: Store the waste container in a locked, cool, and well-ventilated area, away from
incompatible materials like oxidizing agents.[2][3]

e Engage a Licensed Disposal Facility: Contact a licensed hazardous waste disposal company
to manage the treatment and disposal.[5] The material can be disposed of through controlled
incineration with flue gas scrubbing or at a licensed chemical destruction plant.[1][3] Do not
discharge the chemical into sewer systems or contaminate water, foodstuffs, or feed.[1][3]

o Transportation: The waste must be transported by a licensed hazardous waste transporter to
a permitted treatment, storage, and disposal facility (TSDF).[8]

Disposal of Contaminated Packaging

Containers that held 1,3-Diethylbenzene must also be managed properly:

o Reconditioning: Containers can be triple-rinsed (or the equivalent) and then offered for
recycling or reconditioning.[3]

» Disposal: Alternatively, the packaging can be punctured to make it unusable for other
purposes and then disposed of in a sanitary landfill or through controlled incineration.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for 1,3-Diethylbenzene relevant to safety
and transportation.
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Property Value Source(s)

Transport Information

UN Number UN2049 [2][3]
UN Proper Shipping Name DIETHYLBENZENE [2][3]
Transport Hazard Class 3 (Flammable Liquid) [2][3]
Packing Group i [2][3]

Physical Properties

Flash Point 56 °C
Boiling Point 182 °C
Melting Point -84 °C

Safety Ratings

NFPA Flammability 2 (Moderate) [4]
NFPA Reactivity 0 (Minimal) [4]
Ecotoxicity

Toxicity to Fish (LC50) 4.05 - 4.25 mg/L, 96h (Fathead Be

Minnow)

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 1,3-Diethylbenzene.
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Waste Identification

1,3-Diethylbenzene Waste

Initial Response

Spill or Routine Waste?

Routine

Spill Protocol:
1. Evacuate & Remove Ignition Sources
2. Contain with Inert Material
3. Collect in Sealed Container

Routine Collection:
Collect in Designated,
Labeled Waste Container

Waste l%anagement & Disglr)sal
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Final Disposal:
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Chemical Destruction Plant \_
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Caption: Workflow for the safe handling and disposal of 1,3-Diethylbenzene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b7770003?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/1-3-diethylbenzene.pdf
https://www.fishersci.com/store/msds?partNumber=AA43369S0&productDescription=1+3-DIETHYLBENZENE+97%2B%25+2ML&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/m-diethylbenzene-pid_Seven5647.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0694.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/FlameRetardants/13Diethylbenzene.htm
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://www.benchchem.com/product/b7770003#1-3-diethylbenzene-proper-disposal-procedures
https://www.benchchem.com/product/b7770003#1-3-diethylbenzene-proper-disposal-procedures
https://www.benchchem.com/product/b7770003#1-3-diethylbenzene-proper-disposal-procedures
https://www.benchchem.com/product/b7770003#1-3-diethylbenzene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7770003?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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